Cas no 634202-53-2 (Propanamide, N-(3-bromo-2-quinolinyl)-2,2-dimethyl-)
634202-53-2 structure
Product Name:Propanamide, N-(3-bromo-2-quinolinyl)-2,2-dimethyl-
CAS No:634202-53-2
MF:C14H15BrN2O
MW:307.185702562332
CID:2790707
PubChem ID:11426766
Update Time:2025-04-21
Propanamide, N-(3-bromo-2-quinolinyl)-2,2-dimethyl- Chemical and Physical Properties
Names and Identifiers
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- DTXSID30465582
- Propanamide, N-(3-bromo-2-quinolinyl)-2,2-dimethyl-
- 634202-53-2
-
- Inchi: 1S/C14H15BrN2O/c1-14(2,3)13(18)17-12-10(15)8-9-6-4-5-7-11(9)16-12/h4-8H,1-3H3,(H,16,17,18)
- InChI Key: SRHCJTXKPLJLGI-UHFFFAOYSA-N
- SMILES: BrC1=CC2C=CC=CC=2N=C1NC(C(C)(C)C)=O
Computed Properties
- Exact Mass: 306.03678Da
- Monoisotopic Mass: 306.03678Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 313
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 42Ų
Propanamide, N-(3-bromo-2-quinolinyl)-2,2-dimethyl- Related Literature
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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